Cas no 210159-05-0 (5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product name: 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 210159-05-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1397507
• PubChem ID: 15399549

5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-(4-methylphenyl)-
• 5-methyl-1-(4-methylphenyl)triazole-4-carboxylic acid
• 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• Z381397826
• AKOS002676594
• 210159-05-0
• 5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-carboxylic acid
• BS-4246
• MFCD09035308
• A912327
• 5-methyl-1-(p-tolyl)-1H-1,2,3-triazole-4-carboxylic acid
• F3382-0492
• 5-METHYL-1-(4-METHYLPHENYL)-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID
• DTXSID10572405
• 5-methyl-1-(p-tolyl)-1H-1,2,3-triazole-4-carboxylicacid
• EN300-51796
• STL120479
• CS-0216581
• SCHEMBL20604184
• VU0416342-2

• MDL： MFCD09035308
• Inchi： InChI=1S/C11H11N3O2/c1-7-3-5-9(6-4-7)14-8(2)10(11(15)16)12-13-14/h3-6H,1-2H3,(H,15,16)
• InChI Key： NREIBQOWBHBDHC-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N(C2=CC=C(C)C=C2)N=N1)O

Computed Properties

• Exact Mass: 217.08523
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 210159-05-0)

5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 210159-05-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in medicinal chemistry. The presence of both a methylphenyl group and a carboxylic acid moiety enhances its potential for diverse applications, including drug discovery and material science.

In recent years, the demand for triazole derivatives has surged, driven by their role in developing antifungal agents, anti-inflammatory drugs, and anticancer therapies. Researchers are particularly interested in 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid due to its ability to act as a bioisostere for carboxylic acids, improving the pharmacokinetic profiles of potential drug candidates. Its CAS No. 210159-05-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid typically involves click chemistry, a modular approach praised for its efficiency and high yield. This method aligns with the growing trend of green chemistry, as it minimizes waste and reduces the need for hazardous reagents. The compound's methylphenyl substituent contributes to its lipophilicity, a critical factor in drug design for enhancing membrane permeability.

Beyond pharmaceuticals, CAS No. 210159-05-0 is explored in material science for developing functional polymers and coordination complexes. Its carboxylic acid group allows for facile modification, enabling the creation of tailored materials with specific properties. This adaptability has led to its inclusion in studies on metal-organic frameworks (MOFs) and catalysts, where its structural features promote stability and reactivity.

Frequently asked questions about 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid include inquiries about its solubility, stability under various conditions, and commercial availability. Researchers also seek information on its spectroscopic data (e.g., NMR, IR) and toxicological profile, which are essential for regulatory compliance and safety assessments. The compound's CAS No. 210159-05-0 serves as a key identifier in these queries, ensuring accurate retrieval of scientific literature.

In summary, 5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid represents a promising scaffold in modern chemistry. Its applications span drug development, agrochemical innovation, and advanced materials, making it a subject of ongoing research. As interest in sustainable chemistry and precision medicine grows, this compound's role is expected to expand, solidifying its position in the scientific community.